2-chloro-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-chloro-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C6H7ClN2OS/c1-4-3-11-6(8-4)9-5(10)2-7/h3H,2H2,1H3,(H,8,9,10)
• InChI Key: NXHQBYNKULQNHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CCl
• Molecular Formula: C6H7ClN2OS
• DSSTOX Substance ID: DTXSID40360650
• Molecular Weight: 190.65 g/mol
• CAS RN: 50772-53-7

Description

“2-chloro-N-(4-methyl-1,3-thiazol-2-yl)acetamide” is a compound that belongs to the class of organic compounds known as benzenesulfonamides. It contains a sulfonamide group that is S-linked to a benzene ring.

Synthesis Analysis

The synthesis of thiazole derivatives involves various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, and more.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazoles undergo various chemical reactions. For instance, they can undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom. They can also undergo hydrolysis and coupling reactions.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antimicrobial Activity

Thiazole derivatives have been shown to possess potent antimicrobial properties. .

Anticancer Potential

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Therapeutic Applications

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Chemical Synthesis

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Biological Activities

Thiazoles are known for their diverse biological activities, including antibacterial activity against various pathogens like Staphylococcus aureus and E. .

Anticancer Activity

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Mechanism of Action

Target of Action

Thiazole derivatives, which include this compound, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been reported to interact with various targets, leading to different biological outcomes . For instance, some thiazole compounds have been found to bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .

Biochemical Pathways

Thiazole derivatives have been reported to activate or inhibit various biochemical pathways and enzymes, or stimulate or block receptors in biological systems .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Result of Action

Thiazole derivatives have been associated with various biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Future Directions

Thiazoles have been the subject of extensive research due to their diverse biological activities. They have been used to develop new compounds related to this scaffold to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects. Future research will likely continue to explore the potential of thiazole derivatives in various therapeutic applications.